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Compound of Interest

Compound Name: CAY10622

Cat. No.: B592852 Get Quote

Core Identity & Mechanism
What is CAY10622? CAY10622 is a potent, ATP-competitive inhibitor of ROCK1 and ROCK2

(Rho-associated coiled-coil containing protein kinases).[1] It is structurally distinct from the

classic inhibitor Y-27632 but shares the same biological target.

Primary Target: ROCK1 (

nM) and ROCK2 (

nM).[1]

Mechanism: It binds to the ATP-binding pocket of the kinase, preventing the phosphorylation

of downstream effectors such as MYPT1 (Myosin Phosphatase Target Subunit 1) and MLC

(Myosin Light Chain).

Key Application: Widely used to prevent dissociation-induced apoptosis (anoikis) in

pluripotent stem cells (iPSCs/ESCs) and to study cytoskeletal dynamics, cell migration, and

fibrosis.[1]

Biological Pathway Visualization
Understanding the signaling cascade is critical for selecting appropriate readouts (Western Blot

targets).[1]
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Figure 1: CAY10622 Mechanism of Action & Downstream Readouts
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Caption: CAY10622 blocks ROCK activity, preventing MLC phosphorylation. This reduces

actomyosin contractility, thereby inhibiting membrane blebbing and dissociation-induced

apoptosis.[1]

Preparation & Handling (The "Getting Started" Phase)
Q: How do I prepare a stable stock solution? A: CAY10622 is a crystalline solid with poor water

solubility.[1]

Solvent: Dissolve in DMSO (Dimethyl sulfoxide). It is soluble up to ~50 mg/mL in DMSO.

Storage: Aliquot the stock (e.g., 10 mM) into light-protective vials and store at -20°C. Avoid

repeated freeze-thaw cycles.[1]

Aqueous Dilution: Do not dissolve directly in PBS or media.[1] Dilute the DMSO stock into

the media immediately prior to use.

Q: What is the recommended working concentration? A: This depends heavily on whether you

are performing a cell-free kinase assay or a live-cell assay.

Assay Type Typical Concentration Rationale

Cell-Free Kinase Assay 1 – 100 nM

The

is ~4–6 nM.[1] High

concentrations lose selectivity.

[1]

Stem Cell Survival 10 µM

High intracellular ATP

competes with the inhibitor. 10

µM ensures complete

blockade during the stress of

passaging.

Migration/Invasion 1 – 10 µM

Sufficient to disrupt focal

adhesions without inducing

immediate toxicity.[1]
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Experimental Design & Controls
To ensure scientific rigor (E-E-A-T), every experiment using CAY10622 must include specific

controls to validate that the observed effect is due to ROCK inhibition and not off-target toxicity.

Protocol: Validating ROCK Inhibition via Western Blot
Objective: Confirm CAY10622 is active inside the cell by measuring the phosphorylation status

of its direct substrate, MYPT1.

Step-by-Step Workflow:

Seed Cells: Plate cells (e.g., HEK293 or iPSCs) and allow adherence.[1]

Pre-incubation: Treat with CAY10622 (10 µM) for 1 hour.

Control 1 (Negative): DMSO Vehicle (0.1%).[1]

Control 2 (Positive):Y-27632 (10 µM) – The industry standard for comparison.[1]

Stimulation (Optional): Stimulate RhoA pathway (e.g., with LPA or Thrombin) for 15 mins to

induce high ROCK activity.

Lysis: Lyse cells on ice using RIPA buffer + Phosphatase Inhibitors (Critical: Sodium

Fluoride, Sodium Orthovanadate).

Detection: Western Blot for:

p-MYPT1 (Thr696 or Thr853): Band intensity should decrease with CAY10622.

Total MYPT1: Loading control.

p-MLC (Ser19): Band intensity should decrease.

Experimental Workflow Diagram
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Parallel Controls
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Caption: Standard validation workflow. Pre-incubation allows CAY10622 to equilibrate across

the membrane before pathway stimulation.

Troubleshooting Guide (FAQ)
Q: My cells are precipitating the compound. What happened?

Cause: Rapid addition of high-concentration DMSO stock into cold aqueous buffer causes

"shock precipitation."[1]

Fix: Dilute the drug in warm media (

C) dropwise while swirling. Ensure final DMSO concentration is

.

Q: I see no reduction in apoptosis in my stem cells.

Cause 1 (Timing): ROCK inhibitors must be present during the dissociation process.[1]

Adding it 1 hour after passaging is too late; the apoptosis cascade (anoikis) initiates

immediately upon detachment.[1]

Cause 2 (Concentration): 10 nM is effective in a test tube, but 10 µM is required in live cells

to compete with millimolar intracellular ATP.[1]
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Q: How does CAY10622 compare to Y-27632?

Selectivity: CAY10622 is often cited as having higher potency for ROCK (

single-digit nM) compared to Y-27632 (

~140 nM).[1] However, Y-27632 is more historically established.[1]

Recommendation: If you are publishing a new finding, use both inhibitors. If they produce the

same phenotype, your claim of ROCK-dependence is significantly stronger.

Q: Can I use CAY10622 to inhibit CYP2C9?

Clarification: No. While some databases list various "CAY" compounds, CAY10622 is a

specific ROCK inhibitor.[1] Do not confuse it with sulfaphenazole or other specific CYP

inhibitors.[1] Always verify the CAS number (1038549-25-5) to ensure identity.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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